Cas no 42603-81-6 (pentane-3-sulfonyl chloride)

pentane-3-sulfonyl chloride structure

Product Name:pentane-3-sulfonyl chloride

CAS No:42603-81-6

Molecular Formula:C₅H₁₁O₂SCl

Molecular Weight:170.658

CID:3983697

PubChem ID:20481917

pentane-3-sulfonyl chloride Properties

Names and Identifiers

- 3-Pentanesulfonyl chloride
- CVTFMAWCVJKVHP-UHFFFAOYSA-N
- pentane-3-sulfonylchloride
- AKOS011364626
- EN300-73227
- SCHEMBL4507028
- G25954
- 42603-81-6
- pentane-3-sulfonyl chloride
- +Expand
- InChIKey： CVTFMAWCVJKVHP-UHFFFAOYSA-N
- Inchi： InChI=1S/C5H11ClO2S/c1-3-5(4-2)9(6,7)8/h5H,3-4H2,1-2H3
- SMILES： CCC(CC)S(=O)(=O)Cl

Computed Properties

Exact Mass: 170.0168285g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 3
Monoisotopic Mass: 170.0168285g/mol
Heavy Atom Count: 9
Complexity: 152
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.2
Topological Polar Surface Area: 42.5Å²

pentane-3-sulfonyl chloride Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P01AHFS-50mg	pentane-3-sulfonyl chloride	42603-81-6	95%	50mg	$140.00
A2B Chem LLC	AV67976-50mg	pentane-3-sulfonyl chloride	42603-81-6	95%	50mg	$278.00
Enamine	EN300-73227-0.05g	pentane-3-sulfonyl chloride	42603-81-6	95%	0.05g	$66.0	2023-02-12
TRC	B510690-25mg	pentane-3-sulfonyl chloride	42603-81-6		25mg	$ 50.00	2022-06-07
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00880602-1g	Pentane-3-sulfonyl chloride	42603-81-6	95%	1g	￥3254.0	2024-04-18

pentane-3-sulfonyl chloride Related Literature

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9. Silver-modified porous polystyrene sulfonate derived from Pickering high internal phase emulsions for capturing lithium-ion

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